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Compound of Interest

Compound Name: (R)-BMS-816336

Cat. No.: B10819835

For Researchers, Scientists, and Drug Development
Professionals

(R)-BMS-816336 is a potent and selective inhibitor of the enzyme 11[3-hydroxysteroid
dehydrogenase type 1 (11B-HSD1). This enzyme is responsible for the intracellular conversion
of inactive cortisone to the active glucocorticoid, cortisol. By inhibiting 113-HSD1, (R)-BMS-
816336 effectively reduces local cortisol concentrations in tissues, making it a valuable tool for
studying the roles of glucocorticoids in various physiological and pathological processes,
including metabolic diseases, inflammation, and neurodegenerative disorders.

These application notes provide detailed protocols for the preparation and use of (R)-BMS-
816336 in cell culture experiments, enabling researchers to investigate its mechanism of action
and therapeutic potential.

Chemical Properties and Storage

A summary of the key chemical properties of (R)-BMS-816336 is provided in the table below.
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Property

Value

Molecular Formula

C21H27NOs

Molecular Weight

341.44 g/mol [1]

Appearance

Solid[2]

Storage Conditions

Store powder at -20°C. Store stock solutions at
-80°C.[2]

Stability

Stable under recommended storage conditions.

[2]

Mechanism of Action and Signaling Pathway

(R)-BMS-816336 is a highly potent inhibitor of 113-HSD1, with ICso values in the nanomolar

range across different species.

Species ICs0 Value
Human 14.5 nM[1]
Mouse 50.3 nM[1]
Cynomolgus Monkey 16 nM[1]

The primary mechanism of action of (R)-BMS-816336 is the blockade of 113-HSD1-mediated
conversion of cortisone to cortisol. This reduction in intracellular cortisol levels leads to

decreased activation of the glucocorticoid receptor (GR). The GR, upon binding to cortisol,

translocates to the nucleus and modulates the transcription of various genes involved in

metabolism, inflammation, and other cellular processes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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